Cas no 1803594-19-5 (4-(morpholin-4-yl)pyridine-2-carboximidamide, bis(acetic acid))

• Product Name: 4-(morpholin-4-yl)pyridine-2-carboximidamide, bis(acetic acid)
• CAS No: 1803594-19-5
• CID: 4617001
• PubChem ID: 75525664
• Update Time: 2025-05-24

4-(morpholin-4-yl)pyridine-2-carboximidamide, bis(acetic acid) Chemical and Physical Properties

Names and Identifiers

• 4-(morpholin-4-yl)pyridine-2-carboximidamide, bis(acetic acid)

Additional information on 4-(morpholin-4-yl)pyridine-2-carboximidamide, bis(acetic acid)

4-(Morpholin-4-yl)pyridine-2-carboximidamide, bis(acetic acid)

The compound with CAS No. 1803594-19-5, known as 4-(morpholin-4-yl)pyridine-2-carboximidamide, bis(acetic acid), is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a morpholine group and a carboximidamide moiety. The presence of the bis(acetic acid) counterion further enhances its chemical versatility and functional properties.

Recent studies have highlighted the potential of 4-(morpholin-4-yl)pyridine-2-carboximidamide as a promising candidate in drug discovery. Its ability to act as a bioisostere for certain pharmacophores has been extensively explored, particularly in the context of G-protein coupled receptor (GPCR) modulation. The morpholine group, which is known for its lipophilic properties, plays a crucial role in enhancing the compound's bioavailability and binding affinity to target proteins.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the morpholine group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. The final step involves the incorporation of the bis(acetic acid) moiety, which not only stabilizes the structure but also contributes to its solubility and chemical reactivity.

One of the most notable advancements in the study of this compound is its application in peptide chemistry. Researchers have demonstrated that 4-(morpholin-4-yl)pyridine-2-carboximidamide can serve as an effective coupling agent in solid-phase peptide synthesis (SPPS). Its ability to activate carboxylic acids under mild conditions has made it a preferred choice for constructing complex peptide sequences with high efficiency and precision.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in catalysis. Recent findings suggest that it can act as a chiral auxiliary in asymmetric synthesis, facilitating the formation of enantioselective products. This property opens up new avenues for its application in the synthesis of chiral drugs and fine chemicals.

The structural flexibility of 4-(morpholin-4-yl)pyridine-2-carboximidamide makes it an ideal candidate for various post-translational modification studies. Its ability to mimic certain enzymatic activities has been leveraged in developing novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

From an environmental perspective, this compound has shown remarkable stability under physiological conditions, making it suitable for long-term biomedical applications. Its degradation pathways have been studied extensively, revealing that it undergoes hydrolysis under specific pH conditions to yield non-toxic byproducts.

In conclusion, 4-(morpholin-4-yl)pyridine-2-carboximidamide, bis(acetic acid) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and biological applications, position it as a key player in modern chemical research.